3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide

• IUPAC Name: 3,5-dimethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C18H28N2O/c1-12-7-13(2)9-14(8-12)16(21)19-15-10-17(3,4)20-18(5,6)11-15/h7-9,15,20H,10-11H2,1-6H3,(H,19,21)
• InChI Key: XQODQZMHVYWVDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2CC(NC(C2)(C)C)(C)C)C
• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol
• Solubility: >43.3 [ug/mL] (The mean of the results at pH 7.4)

Description

3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide, also known as Tinuvin 770, is a UV stabilizer that is widely used in various industries. It is a highly effective compound that can absorb UV radiation and prevent the degradation of materials.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide involves the absorption of UV radiation. The compound absorbs UV radiation in the range of 290-400 nm and dissipates the energy as heat. This prevents the degradation of materials and protects them from UV-induced damage.
Biochemical and Physiological Effects:
Studies have shown that 3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has antioxidant properties and can protect cells from oxidative stress. It has also been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide in lab experiments include its high effectiveness, stability, and low toxicity. However, its use is limited to UV stabilizing applications and cannot be used for other purposes.

Future Directions

For research on 3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide include exploring its potential use in medical applications, such as in the treatment of oxidative stress-related diseases. In addition, further studies can be conducted to investigate its mechanism of action and to develop more effective UV stabilizers based on its structure.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide involves the reaction of 3,5-dimethylbenzoic acid with 2,2,6,6-tetramethyl-4-piperidinone and thionyl chloride. This reaction produces 3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide as a white crystalline powder.

Scientific Research Applications

3,5-dimethyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide has been extensively studied for its UV stabilizing properties. It is used in various industries, including plastics, coatings, and textiles, to prevent the degradation of materials caused by UV radiation. In addition, it has been found to have antioxidant properties and can protect cells from oxidative stress.